Cas no 107468-48-4 (3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide)

• Product Name: 3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide
• CAS No: 107468-48-4
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 1098136
• PubChem ID: 13692718
• Update Time: 2025-04-20

3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide
• 3-(carbamoylamino)pyridine-2-carboxamide
• 2-carbamoyl-3-pyridylurea
• 107468-48-4
• DTXSID10546848

• Inchi： 1S/C7H8N4O2/c8-6(12)5-4(11-7(9)13)2-1-3-10-5/h1-3H,(H2,8,12)(H3,9,11,13)
• InChI Key： VKQJGEYCDYGMME-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CN=1)NC(N)=O)N

Computed Properties

• Exact Mass: 180.06500
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 113.08000
• LogP: 1.14210